Cas no 1192548-31-4 (4-(2,5-difluorophenyl)-3-methylbenzoic acid)

4-(2,5-difluorophenyl)-3-methylbenzoic acid structure
1192548-31-4 structure
Product Name:4-(2,5-difluorophenyl)-3-methylbenzoic acid
CAS No:1192548-31-4
MF:C14H10F2O2
MW:248.224811077118
MDL:MFCD18320064
CID:2616234
PubChem ID:53225978
Update Time:2025-04-21

4-(2,5-difluorophenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2,5-difluorophenyl)-3-methylbenzoic acid
    • 1192548-31-4
    • MFCD18320064
    • A1-27879
    • DTXSID20689710
    • 2',5'-Difluoro-2-methyl-[1,1'-biphenyl]-4-carboxylic acid
    • 2',5'-Difluoro-2-methyl[1,1'-biphenyl]-4-carboxylic acid
    • SCHEMBL12193907
    • MDL: MFCD18320064
    • Inchi: 1S/C14H10F2O2/c1-8-6-9(14(17)18)2-4-11(8)12-7-10(15)3-5-13(12)16/h2-7H,1H3,(H,17,18)
    • InChI Key: PURBYVZRYQCDEA-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C1C=CC(C(=O)O)=CC=1C)F

Computed Properties

  • Exact Mass: 248.06488588Da
  • Monoisotopic Mass: 248.06488588Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 37.3Ų

4-(2,5-difluorophenyl)-3-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327207-5 g
4-(2,5-Difluorophenyl)-3-methylbenzoic acid, 95%; .
1192548-31-4 95%
5g
€1159.00 2023-06-21
abcr
AB327207-5g
4-(2,5-Difluorophenyl)-3-methylbenzoic acid, 95%; .
1192548-31-4 95%
5g
€1159.00 2025-03-19
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